4-[(But-3-yn-2-yl)amino]pyridine-2-carboxylic acid

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 4-(but-3-yn-2-ylamino)pyridine-2-carboxylic acid
• InChI: InChI=1S/C10H10N2O2/c1-3-7(2)12-8-4-5-11-9(6-8)10(13)14/h1,4-7H,2H3,(H,11,12)(H,13,14)
• InChI Key: AXGQVVNWYCALDP-UHFFFAOYSA-N
• Canonical SMILES: CC(C#C)NC1=CC(=NC=C1)C(=O)O

Description

4-[(But-3-yn-2-yl)amino]pyridine-2-carboxylic acid (molecular formula: C₁₀H₁₀N₂O₂, molecular weight: 190.20 g/mol) is a pyridine-based carboxylic acid derivative featuring a butynylamino substituent at the 4-position of the pyridine ring. This compound is structurally characterized by the presence of an alkyne group in the butynyl side chain, which confers unique reactivity for applications in click chemistry, bioconjugation, and pharmaceutical synthesis . Its carboxylic acid moiety enhances solubility in polar solvents and provides a handle for further functionalization, such as esterification or amide formation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(But-3-yn-2-yl)amino]pyridine-2-carboxylic acid typically involves the reaction of 4-aminopyridine-2-carboxylic acid with but-3-yn-2-ylamine under suitable reaction conditions. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is stirred at room temperature for several hours until the desired product is formed.

Industrial Production Methods

In an industrial setting, the production of 4-[(But-3-yn-2-yl)amino]pyridine-2-carboxylic acid can be scaled up by optimizing the reaction conditions, such as temperature, pressure, and the concentration of reactants. The use of continuous flow reactors can enhance the efficiency and yield of the synthesis process. Additionally, purification techniques like crystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-[(But-3-yn-2-yl)amino]pyridine-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions with electrophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Electrophiles like alkyl halides in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding pyridine carboxylic acid derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

4-[(But-3-yn-2-yl)amino]pyridine-2-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[(But-3-yn-2-yl)amino]pyridine-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

4-[(But-2-yn-1-yl)amino]pyridine-2-carboxylic Acid

• Molecular Formula : C₁₀H₁₀N₂O₂ (identical to the target compound).
• Key Differences: The butynyl substituent is attached at the 1-position of the butyne chain instead of the 2-position.

4-[(But-3-yn-2-yl)amino]pyridine-3-carboxylic Acid

• Molecular Formula : C₁₀H₁₀N₂O₂.
• Key Differences : The carboxylic acid group is located at the 3-position of the pyridine ring instead of the 2-position. This positional shift could significantly affect intermolecular interactions, such as hydrogen bonding in crystal structures or coordination with metal ions .

Electronic and Reactivity Comparisons

Substituent Effects on Reactivity

• Amino vs. Chloro Substituents: In 4-Amino-3,6-dichloro-2-pyridinecarboxylic acid (AMPYD), the amino group reduces the band gap (4.89 eV) compared to its non-amino analog CLPYD (5.30 eV), enhancing polarity (dipole moment: 6.22 Debye vs. 3.61 Debye) and reactivity . By analogy, the alkyne group in 4-[(But-3-yn-2-yl)amino]pyridine-2-carboxylic acid likely increases electron-withdrawing effects, making it more reactive toward electrophilic substitution than non-alkyne analogs.

Sulfur-Containing Analogs

• 4-{[Dimethyl(oxo)-λ⁶-sulfanylidene]amino}pyridine-2-carboxylic Acid: Molecular Formula: C₈H₁₀N₂O₃S. Key Differences: The sulfur-containing substituent introduces sulfoximine functionality, which may enhance metabolic stability in drug design compared to the alkyne group. Its higher molecular weight (214.2 g/mol) and polarity could also influence solubility and pharmacokinetics .

Functional Group Modifications

Esters and Amides

• 4-(4-Fluoro-phenyl)-pyridine-2-carboxylic Acid Methyl Ester :

  • Molecular Weight : 231.23 g/mol.
  • Key Differences : Esterification of the carboxylic acid group reduces polarity, improving membrane permeability in drug candidates. The fluoro-phenyl substituent enhances aromatic stacking interactions .
• 4-(4-Amino-phenoxy)-pyridine-2-carboxylic Acid Methylamide: Molecular Weight: 243.26 g/mol. Key Differences: The amide group increases hydrogen-bonding capacity, while the amino-phenoxy substituent introduces additional sites for derivatization .

Table: Comparative Properties of Selected Pyridinecarboxylic Acid Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Dipole Moment (Debye)	Band Gap (eV)	Applications
4-[(But-3-yn-2-yl)amino]pyridine-2-carboxylic acid	C₁₀H₁₀N₂O₂	190.20	Butynylamino, COOH	N/A	N/A	Click chemistry, drug synthesis
4-Amino-3,6-dichloro-2-pyridinecarboxylic acid (AMPYD)	C₆H₄Cl₂N₂O₂	219.02	Amino, Cl, COOH	6.22	4.89	Herbicides, electronic materials
4-{[Dimethyl(oxo)-λ⁶-sulfanylidene]amino}pyridine-2-carboxylic acid	C₈H₁₀N₂O₃S	214.20	Sulfoximine, COOH	N/A	N/A	Catalysis, organocatalysts
3-Chloro-6-[(4-methyl-3-nitrophenyl)amino]pyridine-2-carboxylic acid	C₁₃H₁₀ClN₃O₄	307.69	Cl, nitro, COOH	N/A	N/A	Agrochemical intermediates

Key Research Findings

Reactivity Trends: Alkyne-containing pyridinecarboxylic acids (e.g., 4-[(But-3-yn-2-yl)amino]pyridine-2-carboxylic acid) exhibit enhanced reactivity in copper-catalyzed azide-alkyne cycloaddition (CuAAC) compared to non-alkyne analogs, enabling efficient bioconjugation .

Polarity and Solubility: Amino and carboxylic acid groups synergistically increase polarity, as seen in AMPYD (dipole moment: 6.22 Debye), suggesting that the target compound may exhibit favorable aqueous solubility for pharmaceutical formulations .

Thermodynamic Stability: Compounds with hydrogen-bonding substituents (e.g., –NH₂, –COOH) demonstrate lower total thermal energy (e.g., AMPYD: 69.691 kcal/mol) compared to non-polar analogs, indicating greater stability .

Biological Activity

4-[(But-3-yn-2-yl)amino]pyridine-2-carboxylic acid, also known as 5-(but-3-yn-2-ylamino)pyridine-2-carboxylic acid, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C10H10N2O2
Molecular Weight	190.20 g/mol
IUPAC Name	5-(but-3-yn-2-ylamino)pyridine-2-carboxylic acid
CAS Number	1600925-02-7

The biological activity of 4-[(But-3-yn-2-yl)amino]pyridine-2-carboxylic acid is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. This compound can modulate enzymatic activities by binding to active sites, potentially inhibiting or enhancing their functions.

Antimicrobial Activity

Recent studies have demonstrated that derivatives of pyridine compounds exhibit notable antimicrobial properties. For instance, compounds similar to 4-[(But-3-yn-2-yl)amino]pyridine derivatives have shown effectiveness against both Gram-positive and Gram-negative bacteria. A comparative study indicated that certain pyridine derivatives exhibited Minimum Inhibitory Concentrations (MICs) comparable to standard antibiotics like ciprofloxacin and norfloxacin .

Anticancer Potential

Research has also suggested that pyridine derivatives possess anticancer properties. For example, a study focusing on structural modifications of pyridine-based compounds revealed that certain derivatives could induce apoptosis in cancer cell lines through the modulation of specific signaling pathways . The unique but-3-yn-2-ylamino group may enhance the compound's efficacy against various cancer types.

Case Studies

• Antimicrobial Efficacy : A study conducted on a series of pyridine derivatives including 4-[(But-3-yn-2-yl)amino]pyridine showed promising results against Staphylococcus aureus and Escherichia coli, with some derivatives achieving MIC values lower than standard treatments.
• Anticancer Activity : In vitro studies indicated that certain modifications to the pyridine structure led to increased cytotoxicity against breast cancer cells, suggesting that the butynyl group plays a crucial role in enhancing biological activity .

Structure–Activity Relationship (SAR)

The structure–activity relationship studies indicate that the presence of the butynyl moiety significantly influences the biological activity of pyridine derivatives. Variations in substitution patterns on the pyridine ring can lead to alterations in potency and selectivity for specific biological targets.

Pharmacological Applications

4-[(But-3-yn-2-yl)amino]pyridine derivatives are being explored for their potential applications in:

• Antimicrobial agents : Targeting bacterial infections resistant to conventional antibiotics.
• Anticancer drugs : Developing new therapies for various malignancies.
• Enzyme inhibitors : Modulating enzyme activity for therapeutic benefits.